Cas no 33044-38-1 (Uridine 5'-(trihydrogenpyrophosphate), (2-acetamido-2-deoxy-a-D-galactopyranosyl-6,6-O-t2) ester (8CI))
33044-38-1 structure
Product Name:Uridine 5'-(trihydrogenpyrophosphate), (2-acetamido-2-deoxy-a-D-galactopyranosyl-6,6-O-t2) ester (8CI)
CAS No:33044-38-1
MF:C17H27N3O17P2
MW:611.369926214218
CID:294006
PubChem ID:92043403
Update Time:2025-04-19
Uridine 5'-(trihydrogenpyrophosphate), (2-acetamido-2-deoxy-a-D-galactopyranosyl-6,6-O-t2) ester (8CI) Chemical and Physical Properties
Names and Identifiers
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- Uridine 5'-(trihydrogenpyrophosphate), (2-acetamido-2-deoxy-a-D-galactopyranosyl-6,6-O-t2) ester (8CI)
- URIDINE DIPHOSPHATE N-ACETYL-D-GALACTOSAMINE, [GALACTOSAMINE-6-3H(N)]
- 33044-38-1
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- Inchi: 1S/C17H27N3O17P2/c1-6(22)18-10-13(26)11(24)7(4-21)35-16(10)36-39(31,32)37-38(29,30)33-5-8-12(25)14(27)15(34-8)20-3-2-9(23)19-17(20)28/h2-3,7-8,10-16,21,24-27H,4-5H2,1H3,(H,18,22)(H,29,30)(H,31,32)(H,19,23,28)/t7-,8-,10-,11+,12-,13-,14-,15-,16-/m1/s1/i4T2
- InChI Key: LFTYTUAZOPRMMI-FOAPLNLZSA-N
- SMILES: P(=O)(O)(OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC(NC2=O)=O)O1)O)O)O[C@@H]1[C@@H]([C@H]([C@H]([C@@H](C([3H])([3H])O)O1)O)O)NC(C)=O
Computed Properties
- Exact Mass: 611.09801890g/mol
- Monoisotopic Mass: 611.09801890g/mol
- Isotope Atom Count: 2
- Hydrogen Bond Donor Count: 9
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 39
- Rotatable Bond Count: 10
- Complexity: 1080
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -6.6
- Topological Polar Surface Area: 300Ų
Uridine 5'-(trihydrogenpyrophosphate), (2-acetamido-2-deoxy-a-D-galactopyranosyl-6,6-O-t2) ester (8CI) Related Literature
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Xuerong Jin,Weijiao Zhang,Yang Wang,Jingyu Sheng,Ruirui Xu,Jianghua Li,Guocheng Du,Zhen Kang Green Chem. 2021 23 4365
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Hansel Gómez,Raúl Rojas,Divya Patel,Lawrence A. Tabak,José M. Lluch,Laura Masgrau Org. Biomol. Chem. 2014 12 2645
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Sen Yin,Jian-Qiang Kong RSC Adv. 2016 6 37370
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4. Bioaugmentation with an aerobic denitrifying bacterium with quorum quenching activity for improved nitrogen removal and reduced membrane fouling in anoxic/oxic membrane bioreactorPengyuan Wei,Jun Li,Jing Zhang,Yi Zhang,Rong Luo,Chaofan Xie,Zhaozhao Wang RSC Adv. 2023 13 2345
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5. Bioaugmentation with an aerobic denitrifying bacterium with quorum quenching activity for improved nitrogen removal and reduced membrane fouling in anoxic/oxic membrane bioreactorPengyuan Wei,Jun Li,Jing Zhang,Yi Zhang,Rong Luo,Chaofan Xie,Zhaozhao Wang RSC Adv. 2023 13 2345
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